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  3. [3'aS-(3'aalpha,4'alpha,6'aalpha)]-Hexahydro-5,5-dimethyl-5'-oxo-spiro[1,3-dioxane-2,2'(1'H)-pentalene]-4'-carbo
[3'aS-(3'aalpha,4'alpha,6'aalpha)]-Hexahydro-5,5-dimethyl-5'-oxo-spiro[1,3-dioxane-2,2'(1'H)-pentalene]-4'-carbo [3'aS-(3'aalpha,4'alpha,6'aalpha)]-Hexahydro-5,5-dimethyl-5'-oxo-spiro[1,3-dioxane-2,2'(1'H)-pentalene]-4'-carbo
Brand Name: Vulcanchem
CAS No.: 105499-52-3
VCID: VC20868841
InChI: InChI=1S/C15H22O5/c1-14(2)7-19-15(20-8-14)5-9-4-11(16)12(10(9)6-15)13(17)18-3/h9-10,12H,4-8H2,1-3H3/t9-,10+,12-/m1/s1
SMILES: CC1(COC2(CC3CC(=O)C(C3C2)C(=O)OC)OC1)C
Molecular Formula: C15H22O5
Molecular Weight: 282.33 g/mol

[3'aS-(3'aalpha,4'alpha,6'aalpha)]-Hexahydro-5,5-dimethyl-5'-oxo-spiro[1,3-dioxane-2,2'(1'H)-pentalene]-4'-carbo

CAS No.: 105499-52-3

Cat. No.: VC20868841

Molecular Formula: C15H22O5

Molecular Weight: 282.33 g/mol

* For research use only. Not for human or veterinary use.

[3'aS-(3'aalpha,4'alpha,6'aalpha)]-Hexahydro-5,5-dimethyl-5'-oxo-spiro[1,3-dioxane-2,2'(1'H)-pentalene]-4'-carbo - 105499-52-3

Specification

CAS No. 105499-52-3
Molecular Formula C15H22O5
Molecular Weight 282.33 g/mol
IUPAC Name methyl (1R,3aR,6aS)-5',5'-dimethyl-2-oxospiro[1,3,3a,4,6,6a-hexahydropentalene-5,2'-1,3-dioxane]-1-carboxylate
Standard InChI InChI=1S/C15H22O5/c1-14(2)7-19-15(20-8-14)5-9-4-11(16)12(10(9)6-15)13(17)18-3/h9-10,12H,4-8H2,1-3H3/t9-,10+,12-/m1/s1
Standard InChI Key GROPDCSDJHHSGG-JFGNBEQYSA-N
Isomeric SMILES CC1(COC2(C[C@H]3CC(=O)[C@@H]([C@H]3C2)C(=O)OC)OC1)C
SMILES CC1(COC2(CC3CC(=O)C(C3C2)C(=O)OC)OC1)C
Canonical SMILES CC1(COC2(CC3CC(=O)C(C3C2)C(=O)OC)OC1)C

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